Cas no 886928-71-8 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 886928-71-8
• MF: C₁₄H₁₀N₄O₆S₂
• MW: 394.382400035858
• CID: 5477723
• Update Time: 2025-07-15

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[5-[3-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-5-nitro-
• N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H10N4O6S2/c1-26(22,23)9-4-2-3-8(7-9)13-16-17-14(24-13)15-12(19)10-5-6-11(25-10)18(20)21/h2-7H,1H3,(H,15,17,19)
• InChI Key： CGBVCVGDPBXAHD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC(S(C)(=O)=O)=C3)O2)=O)SC([N+]([O-])=O)=CC=1

Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

Introduction to N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 886928-71-8)

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 886928-71-8, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a nitro group, a thiophene ring, and an oxadiazole core, contributes to its complex chemical profile and potential biological activity.

The< strong>N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide molecule is characterized by its intricate arrangement of heterocyclic rings and substituents. The oxadiazole core is a well-known scaffold in medicinal chemistry, often incorporated into molecules due to its ability to modulate biological pathways and interact with target proteins. In this compound, the oxadiazole ring is linked to a thiophene ring, which is another important heterocycle with demonstrated biological properties. The nitro group and the 3-methanesulfonylphenyl moiety further enhance the molecule's potential pharmacological activity by providing sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. These studies suggest that the< strong>N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide may interact with various enzymes and receptors, making it a versatile tool for drug design. Specifically, the nitro group has been shown to be a key pharmacophore in several bioactive molecules, capable of influencing redox processes and enzyme activity. The methanesulfonylphenyl group, on the other hand, can contribute to hydrophobic interactions and improve binding affinity.

In the realm of medicinal biology, the< strong>N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has been studied for its potential applications in treating various diseases. Initial in vitro studies have highlighted its ability to inhibit certain enzymes involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as arthritis or inflammatory bowel disease. Additionally, the compound's structural features make it a candidate for developing antiviral or anticancer agents. The oxadiazole core has been reported to exhibit antitumor properties by interfering with DNA replication and cell proliferation.

The synthesis of< strong>N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. These reactions are highly efficient and allow for the introduction of complex functional groups without compromising structural integrity.

The pharmacokinetic properties of< strong>N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for developing drugs that can be administered orally and remain active in the body long enough to exert their therapeutic effects. Furthermore, the compound's solubility profile has been optimized to enhance its absorption and distribution within biological systems.

The future directions for research on< strong>N-N'-(Ethylenedinitrilo)bis(4-hydroxybenzamide) include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

In conclusion,< strong>N-N'-(Ethylenedinitrilo)bis(4-hydroxybenzamide) represents an exciting development in pharmaceutical chemistry with significant potential for treating various diseases. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutics. As research continues to uncover more about this compound's properties and applications,< strong>N-N'-(Ethylenedinitrilo)bis(4-hydroxybenzamide) is poised to play an important role in future medical advancements.